BE“GHE Foundational & Exploratory

Check Availability & Pricing

D-Erythrose-4-3C: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: D-Erythrose-4-13C

Cat. No.: B12407368

Introduction: D-Erythrose-4-13C is the stable isotope-labeled form of D-Erythrose, a four-carbon
aldose sugar. The incorporation of a 13C isotope at the C4 position makes it an invaluable tool
for researchers in biochemistry, drug development, and metabolic engineering. Its primary
utility lies in its application as a tracer in metabolic flux analysis (MFA) studies, allowing for the
precise tracking of carbon atoms through various biochemical pathways. This guide provides
an in-depth overview of its chemical properties, structure, biological significance, and common
experimental applications.

Chemical Properties and Structure

D-Erythrose-4-13C is a monosaccharide with the isotopic label on the carbon atom furthest from
the aldehyde group. This specific labeling is crucial for tracing the fate of the carbon backbone
in metabolic studies. The compound is typically supplied as a colorless to light yellow aqueous
solution.[1][2]

Table 1: General Chemical Properties of D-Erythrose-4-13C
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Property Value Source

(2R,3R)-2,3,4-trinydroxy(4-

IUPAC Name (3]
13C)butanal

Molecular Formula C313CHs0a

Molecular Weight 121.10 g/mol [3]

CAS Number 90913-08-9

Appearance Liguid, Colorless to light yellow

) --INVALID-LINK--
Canonical SMILES [3]

0)0">13CH20

Storage Solution, -20°C, 2 years

Table 2: Computed Chemical and Physical Properties

Property Value Source
Exact Mass 121.04561357 Da [3]
Monoisotopic Mass 121.04561357 Da [3]
XLogP3 2.2 [3]
Hydrogen Bond Donor Count 3 [3]
Hydrogen Bond Acceptor

C)c;untg p 4 3]
Rotatable Bond Count 3 [3]
Topological Polar Surface Area  77.8 A2 [3]
Heavy Atom Count 8 [3]

Biological Significance and Metabolic Pathways

D-Erythrose, in its phosphorylated form (D-Erythrose-4-phosphate), is a critical intermediate in
central carbon metabolism. It serves as a key node connecting the pentose phosphate pathway

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://pubchem.ncbi.nlm.nih.gov/compound/D-Erythrose-4-13C
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(PPP) and the biosynthesis of aromatic compounds.[4][5]

The Pentose Phosphate Pathway (PPP)

The PPP is a fundamental metabolic pathway that runs parallel to glycolysis. D-Erythrose-4-
phosphate is a key intermediate in the non-oxidative phase of the PPP.[4] The enzymes
transketolase and transaldolase catalyze the reversible interconversion of four-carbon (E4P),
five-carbon (xylulose-5-phosphate, ribose-5-phosphate), three-carbon (glyceraldehyde-3-
phosphate), six-carbon (fructose-6-phosphate), and seven-carbon (sedoheptulose-7-
phosphate) sugar phosphates.[6] This allows the cell to balance its need for NADPH,
nucleotide precursors, and intermediates for glycolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407368?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

